N1-(2-methoxy-2-(3-methoxyphenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C17H20N2O4S/c1-22-13-6-3-5-12(9-13)15(23-2)11-19-17(21)16(20)18-10-14-7-4-8-24-14/h3-9,15H,10-11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: OYLJSEYEBJZCOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)OC
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N1-(2-methoxy-2-(3-methoxyphenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in 1970s by a team of researchers at the University of Montana. MT-45 is structurally similar to other opioids such as fentanyl and morphine, but it has a unique chemical structure that makes it a promising candidate for pain management and scientific research.

Scientific Research Applications

Synthesis and Chemical Reactions

A novel approach for the synthesis of di- and mono-oxalamides via acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes has been developed. This methodology provides a high-yielding and operationally simple route for the synthesis of anthranilic acid derivatives and oxalamides, indicating the compound's potential utility in the synthesis of complex organic molecules (Mamedov et al., 2016).

Catalysis

The compound is related to catalytic systems, as demonstrated by the use of Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide in the Goldberg amidation of (hetero)aryl chlorides. This catalytic system is noted for its effectiveness with a variety of functionalized (hetero)aryl chlorides and amides, showcasing its broad applicability in synthetic chemistry (De et al., 2017).

Antimicrobial and Antioxidant Activities

Compounds with structural similarities have been synthesized and tested for their antimicrobial and antioxidant activities. The study on ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates indicates significant antibacterial and antifungal properties, as well as profound antioxidant potential. This highlights the compound's potential role in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Corrosion Inhibition

The compound's structural relatives have been studied as corrosion inhibitors for metals in acidic solutions. Their efficiency as corrosion inhibitors, adherence to Langmuir's adsorption isotherm, and the correlation between quantum chemical calculations and inhibition efficiency highlight the potential application of N1-(2-methoxy-2-(3-methoxyphenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide in protecting metals from corrosion (Daoud et al., 2014).